Cas no 2241594-67-0 ((S)-3,3-Dimethyl-5-(4-nitrobenzyl)pyrrolidin-2-one)

• Product Name: (S)-3,3-Dimethyl-5-(4-nitrobenzyl)pyrrolidin-2-one
• CAS No: 2241594-67-0
• MF: C₁₃H₁₆N₂O₃
• MW: 248.277743339539
• CID: 6794514
• PubChem ID: 145708283
• Update Time: 2025-10-30

(S)-3,3-Dimethyl-5-(4-nitrobenzyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• A50999
• 2241594-67-0
• (S)-3,3-DIMETHYL-5-(4-NITROBENZYL)PYRROLIDIN-2-ONE
• (S)-3,3-Dimethyl-5-(4-nitrobenzyl)pyrrolidin-2-one

• Inchi： 1S/C13H16N2O3/c1-13(2)8-10(14-12(13)16)7-9-3-5-11(6-4-9)15(17)18/h3-6,10H,7-8H2,1-2H3,(H,14,16)/t10-/m0/s1
• InChI Key： PWXVRXPYUDGHNH-JTQLQIEISA-N
• SMILES： O=C1C(C)(C)C[C@H](CC2C=CC(=CC=2)[N+](=O)[O-])N1

Computed Properties

• Exact Mass: 248.11609238g/mol
• Monoisotopic Mass: 248.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 74.9Ų

Additional information on (S)-3,3-Dimethyl-5-(4-nitrobenzyl)pyrrolidin-2-one

Introduction to (S)-3,3-Dimethyl-5-(4-nitrobenzyl)pyrrolidin-2-one (CAS No. 2241594-67-0)

The compound (S)-3,3-Dimethyl-5-(4-nitrobenzyl)pyrrolidin-2-one, identified by its CAS number 2241594-67-0, represents a significant advancement in the field of pharmaceutical chemistry and medicinal research. This enantiomerically pure pyrrolidinone derivative has garnered considerable attention due to its unique structural features and promising biological activities. The presence of a chiral center at the third carbon atom of the pyrrolidinone ring contributes to its stereochemical complexity, which is often exploited in the design of biologically active molecules. The incorporation of a 3,3-dimethyl group and a 4-nitrobenzyl substituent further enhances its pharmacological profile, making it a valuable candidate for further investigation in drug discovery and development.

In recent years, there has been a growing interest in the development of chiral auxiliaries and catalysts that can facilitate the asymmetric synthesis of complex molecules. The compound (S)-3,3-Dimethyl-5-(4-nitrobenzyl)pyrrolidin-2-one serves as an excellent example of how structural modifications can influence the reactivity and selectivity of chemical transformations. Its application in asymmetric hydrogenation, epoxidation, and other catalytic processes has been extensively studied, demonstrating its potential as a building block for more sophisticated molecular architectures.

The nitro group in the 4-nitrobenzyl moiety plays a crucial role in modulating the electronic properties of the molecule. This functional group is known for its ability to participate in various chemical reactions, including nucleophilic aromatic substitution and reduction reactions, which can be harnessed for synthetic purposes. Additionally, the nitro group can serve as a handle for further derivatization, allowing chemists to introduce additional functionalities or linkages into the molecular framework.

From a medicinal chemistry perspective, the compound (S)-3,3-Dimethyl-5-(4-nitrobenzyl)pyrrolidin-2-one exhibits several intriguing biological properties. Preliminary studies have suggested that it may possess anti-inflammatory, analgesic, and neuroprotective effects. These activities are attributed to its ability to interact with various biological targets, including enzymes and receptors involved in pain signaling and inflammation pathways. The chiral nature of the molecule is particularly important here, as it ensures that only one enantiomer is active while the other may be inactive or even detrimental.

The synthesis of (S)-3,3-Dimethyl-5-(4-nitrobenzyl)pyrrolidin-2-one involves multiple steps that require precise control over reaction conditions to achieve high enantiomeric purity. One common approach involves the use of chiral auxiliaries or catalysts such as binaphthyl derivatives or transition metal complexes. These tools enable chemists to selectively construct the desired stereocenter while minimizing unwanted side products. The use of modern spectroscopic techniques, such as NMR and mass spectrometry, allows for rigorous characterization of the compound's structure and purity.

Recent advancements in computational chemistry have also played a significant role in understanding the behavior of this compound. Molecular modeling studies have provided insights into how (S)-3,3-Dimethyl-5-(4-nitrobenzyl)pyrrolidin-2-one interacts with biological targets at the atomic level. These simulations have helped predict potential binding modes and affinity for various receptors, guiding experimental efforts towards optimizing its pharmacological properties.

In clinical settings, the development of new drugs relies heavily on robust preclinical data to support their safety and efficacy. The compound (S)-3,3-Dimethyl-5-(4-nitrobenzyl)pyrrolidin-2-one has been subjected to various in vitro assays to evaluate its potential therapeutic benefits. These studies have shown promising results in models of inflammation and pain relief, suggesting that it may be a viable candidate for further clinical development. However, additional research is needed to fully understand its mechanism of action and long-term effects.

The versatility of (S)-3,3-Dimethyl-5-(4-nitrobenzyl)pyrrolidin-2-one extends beyond its applications in drug discovery. It has also been explored as a key intermediate in the synthesis of more complex molecules used in materials science and agrochemicals. Its unique structural features make it an attractive building block for constructing novel polymers or ligands with specific functionalities.

As research continues to evolve, new methodologies for synthesizing and modifying this compound are being developed. For instance, green chemistry principles are being increasingly adopted to minimize waste and improve sustainability in chemical processes. Techniques such as flow chemistry and biocatalysis offer promising alternatives to traditional batch processing methods.

The impact of computational tools on synthetic planning cannot be overstated either. Software platforms that integrate molecular modeling with reaction optimization algorithms are enabling researchers to design experiments more efficiently than ever before. This interdisciplinary approach is accelerating the discovery pipeline for compounds like (S)-3,3-Dimethyl-5-(4-nitrobenzyl)pyrrolidin-2-one, bringing us closer to realizing their full potential.